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Compound of Interest

Compound Name: Adipiodon

Cat. No.: B1672019

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Adipiodone (also known as lodipamide)
with other organoiodine compounds historically used for cholecystography and intravenous
cholangiography. The following sections detail the performance, safety, and physicochemical
properties of these agents, supported by available experimental data and protocols.

Executive Summary

Adipiodone is a water-soluble, ionic, dimeric organoiodine contrast agent utilized for
radiographic visualization of the biliary system.[1] Its primary application is in cholecystography
and intravenous cholangiography. When compared to other biliary contrast agents such as
loglycamide, lodoxamic acid, and lotroxamide, Adipiodone has demonstrated a favorable
safety profile with a lower incidence of adverse effects, while maintaining comparable imaging
quality in many cases. However, the biliary excretion rate of some newer agents like
lotroxamide has been shown to be superior. The choice of contrast agent has historically
depended on a balance between imaging efficacy, patient tolerance, and the specific clinical
scenario.

Comparative Performance Data

The following tables summarize the available quantitative data comparing Adipiodone with
other organoiodine compounds used for biliary imaging.
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Imaging Efficacy
Imaging Quality

Contrast Agent Comparator Study Reference
Outcome

Equal image quality in
. ) 97% of cases in
Adipiodone loglycamide-85 ) ] (Ronneburg, 1990)
infusion

cholegraphies.

Significantly greater

) lodipamide maximum biliary
lotroxamide o ) o (Loeb et al., 1977)
(Adipiodone) excretion rate in bile-
fistula dogs.

Incidence of

Contrast Agent Comparator(s) Study Reference
Adverse Effects

Adipiodone loglycamide-85 1.5% (Ronneburg, 1990)
loglycamide-85 Adipiodone 15.6% (Ronneburg, 1990)
lotroxate - 3.5% (infusion) (Ansell, 1980)
lodoxamate - 5% (infusion) (Ansell, 1980)
loglycamide - 9% (infusion) (Ansell, 1980)

Physicochemical Properties

A direct comparative table of osmolality and viscosity for these specific older biliary contrast
agents is not readily available in the reviewed literature. However, their general chemical
structures provide some insight into their properties. Adipiodone, loglycamide, and lodoxamic
acid are all ionic, dimeric compounds, which generally have higher osmolality and viscosity
compared to non-ionic monomers, but lower osmolality than ionic monomers.
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Property

Adipiodone
(lodipamide)

loglycamic Acid

lodoxamic Acid

Molecular Formula

C20H1416N206

C18H10I6N207

C26H26I16N2010

Molecular Weight

1139.76 g/mol [2]

1127.7 g/mol [3]

1287.92 g/mol [4]

lodine Content

High (6 iodine atoms

per molecule)

High (6 iodine atoms

per molecule)

High (6 iodine atoms

per molecule)

lonicity

lonic

lonic

lonic

Structure

Dimer

Dimer

Dimer

Experimental Protocols

The following are generalized experimental protocols for intravenous cholangiography based

on the available literature. Specific parameters may vary based on the study design and

equipment.

Intravenous Cholangiography Protocol

1. Patient Preparation:

o Patients are typically required to fast for at least 8 hours prior to the procedure to ensure a

resting gallbladder.

o A preliminary plain X-ray of the abdomen is often taken to check for interfering shadows.

e Renal and hepatic function should be assessed, as impaired function can affect contrast

excretion and increase the risk of adverse reactions.

2. Contrast Agent Administration:

e Adipiodone (lodipamide Meglumine): The typical adult dose is 20 mL of a 52% solution. The

contrast medium is administered via slow intravenous injection over a period of 10 minutes.

[5]
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» loglycamide: Doses have varied in studies, with one study comparing 5.25 g and 10.5 g,
finding the higher dose to be more effective. The contrast is injected evenly over five
minutes.[6][7]

 |otroxate Meglumine: A common dose is 100 mL administered by slow intravenous infusion
over 30-60 minutes.

3. Imaging:
o Radiographs are taken at specific time intervals after the injection.

o For Adipiodone, visualization of the hepatic and common bile ducts typically occurs within
10-15 minutes, with maximum filling of the gallbladder after 2 to 2.5 hours.[1]

o For loglycamide, optimal imaging times have been reported to be between 30 and 90
minutes post-injection, depending on whether the gallbladder is present.[6][7]

e Tomography may be used to enhance the visualization of the bile ducts.

Mechanism of Action and Biliary Excretion Pathway

The primary mechanism of action for these organoiodine compounds is the opacification of the
biliary tract to X-rays. Due to their high atomic number, the iodine atoms in these molecules
absorb X-rays, creating a contrast between the bile ducts and surrounding tissues.
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Biliary Excretion Pathway of Organoiodine Contrast Agents.
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Experimental Workflow for Comparative Study

The following diagram illustrates a typical workflow for a clinical study comparing the efficacy
and safety of different intravenous cholangiographic agents.
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Workflow for a Comparative Clinical Trial of Biliary Contrast Agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1672019?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672019?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3739
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Adipiodone
https://pubchem.ncbi.nlm.nih.gov/compound/Ioglycamic-Acid
https://www.chemsrc.com/en/amp/cas/31127-82-9_415496.html
https://pdf.hres.ca/dpd_pm/00040313.PDF
https://pubmed.ncbi.nlm.nih.gov/4834550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1412960/pdf/gut00617-0036.pdf
https://www.benchchem.com/product/b1672019#adipiodone-as-an-alternative-to-other-organoiodine-compounds
https://www.benchchem.com/product/b1672019#adipiodone-as-an-alternative-to-other-organoiodine-compounds
https://www.benchchem.com/product/b1672019#adipiodone-as-an-alternative-to-other-organoiodine-compounds
https://www.benchchem.com/product/b1672019#adipiodone-as-an-alternative-to-other-organoiodine-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672019?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

